Cas no 267-66-3 (Benzo[1,2-d:5,4-d']diisothiazole)

• Product Name: Benzo[1,2-d:5,4-d']diisothiazole
• CAS No: 267-66-3
• MF: C₈H₄N₂S₂
• MW: 192.260758399963
• CID: 3926059
• PubChem ID: 12394135
• Update Time: 2025-04-22

Benzo[1,2-d:5,4-d']diisothiazole Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-d:5,4-d']diisothiazole
• Benzo[1,2-d:5,4-d']diisothiazole (8CI,9CI)
• 267-66-3
• Benzo(1,2-d:5,4-d')diisothiazole
• DTXSID101301129
• Benzo[1,2-d:5,4-da(2)]diisothiazole

• Inchi： 1S/C8H4N2S2/c1-5-3-9-11-7(5)2-8-6(1)4-10-12-8/h1-4H
• InChI Key： IUGVDEFUBPLLGO-UHFFFAOYSA-N
• SMILES： S1C2=CC3SN=CC=3C=C2C=N1

Computed Properties

• Exact Mass: 191.98159048Da
• Monoisotopic Mass: 191.98159048Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.3Ų